Cas no 758710-74-6 (6-bromo-1-chloro-7-methoxyIsoquinoline)

• Product Name: 6-bromo-1-chloro-7-methoxyIsoquinoline
• CAS No: 758710-74-6
• MF: C₁₀H₇BrClNO
• MW: 272.52
• MDL: MFCD18254041
• CID: 2115265
• PubChem ID: 86598053
• Update Time: 2024-10-27

6-bromo-1-chloro-7-methoxyIsoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1-chloro-7-methoxyIsoquinoline
• SCLBMRCNAVREGD-UHFFFAOYSA-N
• SB21469
• 6-bromo-1-chloro-7-methoxy-isoquinoline
• Isoquinoline, 6-bromo-1-chloro-7-methoxy-
• CID 86598053
• SCHEMBL6326557
• DTXSID801282453
• DA-36536
• F88771
• 758710-74-6

• MDL： MFCD18254041
• Inchi： 1S/C10H7BrClNO/c1-14-9-5-7-6(4-8(9)11)2-3-13-10(7)12/h2-5H,1H3
• InChI Key： SCLBMRCNAVREGD-UHFFFAOYSA-N
• SMILES： BrC1=CC2C=CN=C(C=2C=C1OC)Cl

Computed Properties

• Exact Mass: 270.93995g/mol
• Monoisotopic Mass: 270.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• XLogP3: 3.7

Experimental Properties

• Density: 1.613±0.06 g/cm3(Predicted)
• Boiling Point: 380.8±37.0 °C(Predicted)
• pka: 1.65±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives